2,3-Dimethyl-4-(methylthio)benzoic acid

• IUPAC Name: 2,3-dimethyl-4-methylsulfanylbenzoic acid
• InChI: InChI=1S/C10H12O2S/c1-6-7(2)9(13-3)5-4-8(6)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key: OXBKCMCHHVILIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)SC)C(=O)O
• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• CAS No.: 118939-24-5

Description

2,3-Dimethyl-4-(methylthio)benzoic acid is a chemical compound with the molecular formula C8H8O2S. It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid. This compound is often used in laboratory settings.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One such method involves starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. After the reaction is completed, the product is purified and analyzed using IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The structural analysis of this compound can be carried out using powder X-ray diffraction (PXRD) data. Theoretical DFT calculations using the B3LYP correlation functional can reveal the energy gap of HOMO–LUMO orbitals.

Physical and Chemical Properties Analysis

This compound is a light yellow to beige crystalline powder. Its melting point is 192-196 °C, and it has a predicted boiling point of 319.0±25.0 °C. The compound has a predicted density of 1.28±0.1 g/cm3.

Safety and Hazards

2,3-Dimethyl-4-(methylthio)benzoic acid may form combustible dust concentrations in air. It is harmful if swallowed and causes skin irritation and serious eye damage. It may cause respiratory irritation through prolonged or repeated exposure if inhaled. It is also harmful to aquatic life.

Mechanism of Action

Target of Action

• The primary target of 2,3-Dimethyl-4-(methylthio)benzoic acid is not well-documented in the available literature. However, we know that it has been studied for its protective effects against cisplatin-induced nephrotoxicity in rats .

Mode of Action

• The benzylic position (the carbon adjacent to the aromatic ring) can undergo nucleophilic substitution reactions due to its relative stability compared to other alkyl carbons .

Result of Action

• In vitro studies suggest that it prevents DNA binding and mutation induction in Escherichia coli K12 .